Xerulinic acid
Xerulinic acid
Brand Name:
Vulcanchem
CAS No.:
132971-62-1
VCID:
VC0236796
InChI:
InChI=1S/C18H12O4/c19-17(20)13-11-9-7-5-3-1-2-4-6-8-10-12-16-14-15-18(21)22-16/h1-2,4,6,8,10-15H,(H,19,20)/b2-1+,6-4+,10-8+,13-11+,16-12-
SMILES:
C1=CC(=O)OC1=CC=CC=CC=CC#CC#CC=CC(=O)O
Molecular Formula:
C11H8ClNO
Molecular Weight:
292.3 g/mol
Xerulinic acid
CAS No.: 132971-62-1
Main Products
VCID: VC0236796
Molecular Formula: C11H8ClNO
Molecular Weight: 292.3 g/mol
| CAS No. | 132971-62-1 |
|---|---|
| Product Name | Xerulinic acid |
| Molecular Formula | C11H8ClNO |
| Molecular Weight | 292.3 g/mol |
| IUPAC Name | (2E,8E,10E,12E,14Z)-14-(5-oxofuran-2-ylidene)tetradeca-2,8,10,12-tetraen-4,6-diynoic acid |
| Standard InChI | InChI=1S/C18H12O4/c19-17(20)13-11-9-7-5-3-1-2-4-6-8-10-12-16-14-15-18(21)22-16/h1-2,4,6,8,10-15H,(H,19,20)/b2-1+,6-4+,10-8+,13-11+,16-12- |
| Standard InChIKey | PINXAKGQRZGYOZ-LNUZTLHMSA-N |
| Isomeric SMILES | C\1=CC(=O)O/C1=C\C=C\C=C\C=C\C#CC#C/C=C/C(=O)O |
| SMILES | C1=CC(=O)OC1=CC=CC=CC=CC#CC#CC=CC(=O)O |
| Canonical SMILES | C1=CC(=O)OC1=CC=CC=CC=CC#CC#CC=CC(=O)O |
| Synonyms | Xerulinic acid |
| PubChem Compound | 6439346 |
| Last Modified | Nov 11 2021 |
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